3-[4-(Chlorosulfonyl)-2-nitrobenzene-1-sulfonyl]benzene-1-sulfonic acid

• CAS No.: 90352-55-9
• Molecular Formula: C12H8ClNO9S3
• Molecular Weight: 441.8 g/mol
• IUPAC Name: 3-(4-chlorosulfonyl-2-nitrophenyl)sulfonylbenzenesulfonic acid
• InChI: InChI=1S/C12H8ClNO9S3/c13-25(19,20)9-4-5-12(11(7-9)14(15)16)24(17,18)8-2-1-3-10(6-8)26(21,22)23/h1-7H,(H,21,22,23)
• InChI Key: DISAKOKFMHVIOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)O)S(=O)(=O)C2=C(C=C(C=C2)S(=O)(=O)Cl)[N+](=O)[O-]

Description

3-[4-(Chlorosulfonyl)-2-nitrobenzene-1-sulfonyl]benzene-1-sulfonic acid is a complex organic compound characterized by the presence of multiple functional groups, including chlorosulfonyl, nitro, and sulfonic acid groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(Chlorosulfonyl)-2-nitrobenzene-1-sulfonyl]benzene-1-sulfonic acid typically involves electrophilic aromatic substitution reactions. The process begins with the nitration of benzene to introduce the nitro group, followed by sulfonation to add the sulfonic acid group. The chlorosulfonyl group is then introduced through a reaction with chlorosulfonic acid .

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, utilizing continuous flow reactors to ensure efficient and consistent production. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[4-(Chlorosulfonyl)-2-nitrobenzene-1-sulfonyl]benzene-1-sulfonic acid undergoes various types of chemical reactions, including:

Electrophilic Aromatic Substitution (EAS): This reaction is used to introduce the chlorosulfonyl group onto the benzene ring.

Nucleophilic Substitution: The chlorosulfonyl group can be replaced by nucleophiles such as ammonia.

Reduction: The nitro group can be reduced to an amine group under appropriate conditions.

Common Reagents and Conditions

Chlorosulfonic Acid: Used to introduce the chlorosulfonyl group.

Sulfuric Acid: Employed in the sulfonation process.

Nitric Acid: Utilized for the nitration of benzene.

Major Products Formed

Aminobenzene Derivatives: Formed through the reduction of the nitro group.

Substituted Benzenes: Resulting from various substitution reactions.

Scientific Research Applications

3-[4-(Chlorosulfonyl)-2-nitrobenzene-1-sulfonyl]benzene-1-sulfonic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-[4-(Chlorosulfonyl)-2-nitrobenzene-1-sulfonyl]benzene-1-sulfonic acid involves its reactivity with various nucleophiles and electrophiles. The chlorosulfonyl group is highly reactive and can undergo nucleophilic substitution, while the nitro group can participate in reduction reactions . The sulfonic acid group enhances the compound’s solubility in water, facilitating its use in aqueous reactions .

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-3-(chlorosulfonyl)-5-nitrobenzoic acid
• Benzenesulfonic acid derivatives
• Nitrobenzene derivatives

Uniqueness

3-[4-(Chlorosulfonyl)-2-nitrobenzene-1-sulfonyl]benzene-1-sulfonic acid is unique due to the combination of its functional groups, which confer distinct reactivity and versatility in chemical synthesis. Its ability to undergo multiple types of reactions makes it a valuable compound in